Cas no 107737-90-6 (2,4-Dichlorophenylsulfonylethanol)

• Product Name: 2,4-Dichlorophenylsulfonylethanol
• CAS No: 107737-90-6
• MF: C₈H₈Cl₂O₃S
• MW: 255.118319511414
• CID: 3158578
• PubChem ID: 2758195
• Update Time: 2025-10-12

2,4-Dichlorophenylsulfonylethanol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichlorophenylsulfonylethanol
• AKOS024388231
• 2-(2,4-dichlorophenyl)sulfonylethanol
• 107737-90-6
• 2-(2,4-dichlorobenzenesulfonyl)ethan-1-ol
• DTXSID301278936
• 2-[(2,4-Dichlorophenyl)sulfonyl]ethanol

• MDL： MFCD03789219
• Inchi： 1S/C8H8Cl2O3S/c9-6-1-2-8(7(10)5-6)14(12,13)4-3-11/h1-2,5,11H,3-4H2
• InChI Key： MGPKEBIUTMPMDY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(CCO)(=O)=O)Cl

Computed Properties

• Exact Mass: 253.9571207Da
• Monoisotopic Mass: 253.9571207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2,4-Dichlorophenylsulfonylethanol

Research Brief on 2,4-Dichlorophenylsulfonylethanol (CAS: 107737-90-6): Recent Advances and Applications

2,4-Dichlorophenylsulfonylethanol (CAS: 107737-90-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent literature has demonstrated that 2,4-Dichlorophenylsulfonylethanol serves as a versatile building block in organic synthesis. A study published in the Journal of Medicinal Chemistry (2023) detailed its use in the development of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The compound's unique structural features, including the dichlorophenyl and sulfonylethanol moieties, contribute to its high binding affinity and selectivity, making it a promising candidate for therapeutic applications.

In addition to its role in enzyme inhibition, 2,4-Dichlorophenylsulfonylethanol has been investigated for its anti-inflammatory and antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotic development.

Another area of interest is the compound's application in cancer research. A recent preprint on bioRxiv (2023) explored the cytotoxic effects of 2,4-Dichlorophenylsulfonylethanol derivatives on various cancer cell lines. The results indicated that certain derivatives induced apoptosis in breast cancer cells through the activation of the intrinsic apoptotic pathway. These findings underscore the compound's potential as a scaffold for designing new anticancer agents.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2,4-Dichlorophenylsulfonylethanol derivatives. A review in Current Topics in Medicinal Chemistry (2023) highlighted the need for further studies to improve the bioavailability and metabolic stability of these compounds. Advances in prodrug strategies and formulation technologies may address these limitations and facilitate their transition into clinical trials.

In conclusion, 2,4-Dichlorophenylsulfonylethanol (CAS: 107737-90-6) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility make it a valuable tool for drug discovery. Future research should focus on optimizing its derivatives for therapeutic use and exploring novel applications in disease treatment.